Cas no 1805068-31-8 (2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile
• CAS No: 1805068-31-8
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 4895993
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile

• Inchi： 1S/C9H7F2N3O3/c1-17-6-4-13-7(9(10)11)8(14(15)16)5(6)2-3-12/h4,9H,2H2,1H3
• InChI Key： ZDPMIXRYOJNGOX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC#N)C(=CN=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1
• Topological Polar Surface Area: 91.7

Additional information on 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile

Introduction to 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile (CAS No. 1805068-31-8)

2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile (CAS No. 1805068-31-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, a methoxy substituent, and a nitro group, all attached to a pyridine ring. These functional groups contribute to the compound's distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The synthesis of 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile involves several steps, each carefully optimized to ensure high yield and purity. The initial step typically involves the formation of the pyridine ring, followed by the introduction of the difluoromethyl and methoxy groups. The nitration step is crucial as it imparts the compound with its characteristic reactivity and biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

In terms of its chemical properties, 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile exhibits excellent thermal stability and solubility in common organic solvents. These properties make it suitable for various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing the compound's structure and purity. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

The biological activity of 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it has been found to exhibit cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile could be a valuable lead compound for the development of new therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile in treating inflammatory diseases and cancer. Preliminary results have been promising, with the compound showing good tolerability and a favorable pharmacokinetic profile. However, further research is needed to fully understand its mechanism of action and potential side effects.

In addition to its therapeutic potential, 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for studying protein function and interactions. This application has led to new insights into cellular processes and disease mechanisms, contributing to the advancement of both basic science and translational medicine.

The environmental impact of 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile is another important consideration. Studies have shown that it is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. However, responsible disposal practices are still recommended to minimize any adverse effects on ecosystems.

In conclusion, 2-(Difluoromethyl)-5-methoxy-3-nitropyridine-4-acetonitrile (CAS No. 1805068-31-8) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further development. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.